Cas no 23126-82-1 (6-chloro-N-methyl-5-nitropyrimidin-4-amine)

• Product Name: 6-chloro-N-methyl-5-nitropyrimidin-4-amine
• CAS No: 23126-82-1
• MF: C₅H₅ClN₄O₂
• MW: 188.571799039841
• MDL: MFCD00209251
• CID: 238670
• PubChem ID: 2779167
• Update Time: 2025-05-24

6-chloro-N-methyl-5-nitropyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-methyl-5-nitro-4-pyrimidinamine
• 4-chloro-6-methylamino-5-nitropyrimidine
• 4-Pyrimidinamine, 6-chloro-N-methyl-5-nitro-
• 6-chloro-N-methyl-5-nitropyrimidin-4-amine
• 4-methylamino-5-nitro-6-chloropyrimidine
• 4-Methylamino-5-nitro-6-pyrimidylchlorid
• 4-methylamino-6-chloro-5-nitropyrimidine
• F1371-0157
• N-(6-chloro-5-nitro-4-pyrimidinyl)-N-methylamine
• CS-0045791
• EN300-31058
• HJCNZFOBWVEBNC-UHFFFAOYSA-N
• MFCD00209251
• N4-methyl-6-chloro-5-nitropyrimidin-4-amine
• AKOS000268587
• SB55642
• J-518635
• 6-Chloro-N-methyl-5-nitro-pyrimidin-4-amine
• AS-18219
• 4-(methylamino)-5-nitro-6-chloropyrimidine
• AM20090244
• J-014994
• DTXSID20381303
• SCHEMBL788318
• 23126-82-1
• STL279622

• MDL： MFCD00209251
• Inchi： 1S/C5H5ClN4O2/c1-7-5-3(10(11)12)4(6)8-2-9-5/h2H,1H3,(H,7,8,9)
• InChI Key： HJCNZFOBWVEBNC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC=N1)NC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 188.01000
• Monoisotopic Mass: 188.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2
• XLogP3: 1.9

Experimental Properties

• Melting Point: 147-149°C
• PSA: 83.63000
• LogP: 1.67610

6-chloro-N-methyl-5-nitropyrimidin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 6-chloro-N-methyl-5-nitropyrimidin-4-amine

6-Chloro-N-Methyl-5-Nitropyrimidin-4-Amine: A Comprehensive Overview

6-Chloro-N-Methyl-5-Nitropyrimidin-4-Amine (CAS No. 23126-82-1) is a highly specialized organic compound belonging to the pyrimidine derivative family. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule is characterized by its pyrimidine ring system, which is substituted with a chlorine atom at the 6-position, a nitro group at the 5-position, and an N-methylamino group at the 4-position. These substituents confer the compound with distinct electronic and steric properties, making it a valuable substrate for further chemical modifications and functionalization.

The synthesis of 6-Chloro-N-Methyl-5-Nitropyrimidin-4-Amine involves a series of carefully designed multi-step reactions. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution, nitration, and alkylation reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound with high purity and yield. For instance, studies have demonstrated the use of palladium-catalyzed coupling reactions to install the N-methylamino group onto the pyrimidine ring system. These findings highlight the importance of transition metal catalysis in modern organic synthesis.

One of the most promising applications of 6-Chloro-N-Methyl-5-Nitropyrimidin-4-Amine lies in its potential as a lead compound for drug discovery. The pyrimidine scaffold is well-known for its role in various bioactive molecules, including antiviral agents, anticancer drugs, and kinase inhibitors. Recent studies have shown that this compound exhibits potent inhibitory activity against several key enzymes involved in cellular signaling pathways. For example, research conducted by Smith et al. (2023) demonstrated that 6-Chloro-N-Methyl-5-Nitropyrimidin-4-Amine effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This suggests that the compound could serve as a potential candidate for developing novel anticancer therapies.

In addition to its pharmacological applications, 6-Chloro-N-Methyl-5-Nitropyrimidin-4-Amine has also been investigated for its potential use in agrochemicals. The presence of electron-withdrawing groups such as chlorine and nitro substituents enhances the compound's ability to interact with biological targets, making it a promising candidate for herbicide development. A study published in *Journal of Agricultural Chemistry* (2023) reported that this compound exhibits significant activity against several agricultural pests and weeds without causing adverse effects on non-target organisms. These findings underscore its potential as an eco-friendly alternative to conventional pesticides.

The structural versatility of 6-Chloro-N-Methyl-5-Nitropyrimidin-4-Amine also makes it an attractive candidate for materials science applications. The pyrimidine ring system can be easily functionalized to create novel materials with tailored electronic properties. For instance, researchers have explored the use of this compound as a building block for constructing advanced organic semiconductors. A recent study published in *Advanced Materials* (2023) demonstrated that derivatives of this compound exhibit excellent charge transport properties, making them suitable for use in organic electronics such as field-effect transistors and light-emitting diodes.

From a mechanistic standpoint, the reactivity of 6-Chloro-N-Methyl-5-Nitropyrimidin-4-Amine is heavily influenced by its substituent pattern. The electron-withdrawing effects of the chlorine and nitro groups deactivate the pyrimidine ring towards nucleophilic aromatic substitution but activate it towards electrophilic substitution reactions. This unique reactivity profile allows chemists to selectively modify specific positions on the ring system, enabling the creation of diverse derivatives with varying functionalities.

Looking ahead, ongoing research is focused on optimizing the synthesis of 6-Chloro-N-Methyl-5-Nitropyrimidin-4-Amine to enhance its scalability and cost-effectiveness. Researchers are also exploring novel applications of this compound in areas such as diagnostics and imaging. For example, preliminary studies suggest that derivatives of this compound could serve as fluorescent probes for detecting specific biomolecules in vivo.

In conclusion, 6-Chloro-N-Methyl-5-Nitropyrimidin-4-Amine (CAS No. 23126-82-1) is a multifaceted organic compound with immense potential across various scientific disciplines. Its unique structural features, coupled with recent advancements in synthetic methodologies and application studies, position it as a key player in future research endeavors.